N-[3-(3-cyano-4-oxochromen-2-yl)phenyl]propanamide
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Overview
Description
N-[3-(3-cyano-4-oxochromen-2-yl)phenyl]propanamide, also known as OC-2, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. This molecule has been found to have a variety of biochemical and physiological effects, which have led to its investigation in a range of fields, including cancer research, neurology, and immunology. In
Mechanism of Action
The mechanism of action of N-[3-(3-cyano-4-oxochromen-2-yl)phenyl]propanamide is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways. In cancer cells, this compound has been found to inhibit the activity of the enzyme AKT, which is involved in cell survival and proliferation. In neurology, this compound has been found to modulate the activity of the NMDA receptor, which is involved in synaptic plasticity and learning and memory. In immunology, this compound has been found to inhibit the activity of the transcription factor NF-κB, which is involved in the immune response and inflammation. These findings suggest that this compound may have a broad range of targets and mechanisms of action.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. In cancer cells, this compound has been found to induce apoptosis, inhibit cell proliferation, and inhibit tumor growth. In neurology, this compound has been found to improve cognitive function, protect against neurodegeneration, and modulate synaptic plasticity. In immunology, this compound has been found to inhibit inflammation and modulate the immune response. These effects suggest that this compound may have potential therapeutic applications in a range of diseases and conditions.
Advantages and Limitations for Lab Experiments
N-[3-(3-cyano-4-oxochromen-2-yl)phenyl]propanamide has several advantages for lab experiments. It is a synthetic compound that can be easily produced in high purity and high yield. It has a well-defined chemical structure, which allows for precise characterization and analysis. It has been shown to have a broad range of biochemical and physiological effects, which makes it a versatile tool for investigating a variety of research questions. However, there are also limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, which makes it difficult to predict its effects on specific targets or pathways. Its potential toxicity and side effects are also not well characterized, which makes it important to use caution when working with this compound in lab experiments.
Future Directions
There are several potential future directions for research on N-[3-(3-cyano-4-oxochromen-2-yl)phenyl]propanamide. One area of focus could be on its potential therapeutic applications in cancer, neurology, and immunology. Further investigation into its mechanism of action could also provide insight into its potential targets and pathways. Additionally, research could focus on optimizing the synthesis method for this compound to improve yield and purity. Overall, the broad range of effects and potential applications of this compound make it a promising area of research for the future.
Synthesis Methods
The synthesis of N-[3-(3-cyano-4-oxochromen-2-yl)phenyl]propanamide involves the reaction of 3-(3-cyano-4-oxochromen-2-yl)phenylboronic acid with 3-bromopropionyl chloride in the presence of a palladium catalyst. This reaction results in the formation of this compound, which can be purified through a series of chromatography steps. This synthesis method has been optimized to yield high purity and high yield of the final product, making it a reliable method for producing this compound for scientific research purposes.
Scientific Research Applications
N-[3-(3-cyano-4-oxochromen-2-yl)phenyl]propanamide has been investigated for its potential applications in a variety of scientific research fields. In cancer research, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In neurology, this compound has been investigated for its potential neuroprotective effects and its ability to improve cognitive function. In immunology, this compound has been found to modulate the immune response and inhibit inflammation. These findings suggest that this compound has potential applications in a range of scientific research fields.
properties
IUPAC Name |
N-[3-(3-cyano-4-oxochromen-2-yl)phenyl]propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14N2O3/c1-2-17(22)21-13-7-5-6-12(10-13)19-15(11-20)18(23)14-8-3-4-9-16(14)24-19/h3-10H,2H2,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZOJOVUUMYGWAU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=CC=CC(=C1)C2=C(C(=O)C3=CC=CC=C3O2)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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